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Compound of Interest

Compound Name: CGP7930

Cat. No.: B1668541 Get Quote

For researchers, scientists, and professionals in drug development, the proper management

and disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step information for the safe

disposal of CGP7930, a positive allosteric modulator of GABA receptors. The following

procedures are based on general hazardous waste disposal principles and should be

supplemented by a thorough review of the official Safety Data Sheet (SDS) for CGP7930 and

adherence to all local and institutional regulations.

Physicochemical Properties of CGP7930
Understanding the properties of CGP7930 is the first step in its safe handling and disposal. The

following table summarizes key quantitative data for this compound.
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Property Value Citations

Molecular Formula C₁₉H₃₂O₂ [1]

Molecular Weight 292.46 g/mol

Formulation Crystalline solid

Purity ≥98%

Solubility
Soluble to 100 mM in DMSO

and ethanol

Storage Desiccate at room temperature

Step-by-Step Disposal Procedures for CGP7930
The disposal of CGP7930, like most laboratory chemicals, is regulated and should not be done

through standard trash or sewer systems. The following protocol outlines the necessary steps

for its proper disposal as hazardous waste.

1. Personal Protective Equipment (PPE): Before handling CGP7930 for disposal, ensure you

are wearing appropriate PPE, including safety goggles, gloves, and a lab coat.

2. Waste Identification and Segregation:

Solid Waste: Unused or expired pure CGP7930 should be disposed of in its original

container if possible, or in a clearly labeled, sealed container suitable for solid chemical

waste.

Solutions: Solutions of CGP7930 in solvents like DMSO or ethanol must be collected as

liquid hazardous waste. Do not mix with aqueous waste or other incompatible chemical

waste streams.

Contaminated Materials: Any materials contaminated with CGP7930, such as pipette tips,

gloves, or absorbent pads, should be collected in a designated solid hazardous waste

container.

3. Waste Container Management:
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Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "CGP7930," and the solvent if it is a solution. The concentration and

quantity should also be noted.

Sealing: Waste containers must be kept securely sealed at all times, except when adding

waste.

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory, away from incompatible materials.

4. Disposal Request and Pickup:

Follow your institution's specific procedures for hazardous waste pickup. This typically

involves submitting a request to your Environmental Health and Safety (EHS) department.

Do not transport hazardous waste outside of your designated laboratory area. Trained EHS

personnel should handle the collection and final disposal.

5. Empty Container Disposal:

An empty container that previously held CGP7930 should be triple-rinsed with a suitable

solvent (such as ethanol) capable of dissolving the compound.

The rinsate from this process must be collected and disposed of as liquid hazardous waste.

After triple-rinsing and allowing the container to air dry, remove or deface the original label

and dispose of the container according to your institution's guidelines for non-hazardous lab

glass or plastic.

Experimental Protocols
This document focuses on disposal procedures. For experimental protocols involving

CGP7930, researchers should refer to relevant scientific literature that details its use as a

positive allosteric modulator of GABA receptors. The biological activity and application of

CGP7930 have been described in various studies, which can provide context for its

experimental use.
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Logical Workflow for CGP7930 Disposal
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of CGP7930 waste.
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Caption: CGP7930 Disposal Workflow.
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By adhering to these procedures and consulting the appropriate safety resources, laboratory

personnel can ensure the safe and compliant disposal of CGP7930, fostering a secure

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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